Hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate

• CAS No.: 915696-56-9
• Molecular Formula: C28H48O2S
• Molecular Weight: 448.7 g/mol
• IUPAC Name: hexadecyl 2-ethyl-2-phenylsulfanylbutanoate
• InChI: InChI=1S/C28H48O2S/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-22-25-30-27(29)28(5-2,6-3)31-26-23-20-19-21-24-26/h19-21,23-24H,4-18,22,25H2,1-3H3
• InChI Key: JJAKFHJSPCJNNX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOC(=O)C(CC)(CC)SC1=CC=CC=C1

Description

Hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate is an ester compound characterized by its unique structure, which includes a hexadecyl group, an ethyl group, and a phenylsulfanyl group attached to a butanoate backbone. Esters are known for their pleasant aromas and are widely used in various industries, including perfumery and flavoring .

Preparation Methods

Synthetic Routes and Reaction Conditions

Hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate can be synthesized through esterification reactions, where a carboxylic acid reacts with an alcohol in the presence of an acid catalyst. The specific synthetic route for this compound involves the reaction of hexadecanol with 2-ethyl-2-(phenylsulfanyl)butanoic acid under acidic conditions .

Industrial Production Methods

In industrial settings, the production of esters like this compound typically involves large-scale esterification processes. These processes are optimized for high yield and purity, often using continuous reactors and advanced separation techniques to isolate the desired ester .

Chemical Reactions Analysis

Types of Reactions

Hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate undergoes various chemical reactions, including:

Hydrolysis: Breaking down the ester into its corresponding alcohol and carboxylic acid under acidic or basic conditions.

Reduction: Reducing the ester to an alcohol using reagents like lithium aluminum hydride (LiAlH4).

Substitution: Replacing the phenylsulfanyl group with other substituents under specific conditions.

Common Reagents and Conditions

Hydrolysis: Acidic or basic conditions with water.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Various nucleophiles under controlled conditions.

Major Products

Hydrolysis: Hexadecanol and 2-ethyl-2-(phenylsulfanyl)butanoic acid.

Reduction: Hexadecyl alcohol and 2-ethyl-2-(phenylsulfanyl)butanol.

Substitution: Products depend on the nucleophile used.

Scientific Research Applications

Hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate has several applications in scientific research:

Chemistry: Used as a model compound to study esterification and hydrolysis reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the formulation of fragrances, flavors, and cosmetic products.

Mechanism of Action

The mechanism of action of hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate involves its interaction with specific molecular targets. The ester group can undergo hydrolysis, releasing active components that interact with biological pathways. The phenylsulfanyl group may contribute to its biological activity by interacting with cellular receptors and enzymes .

Comparison with Similar Compounds

Hexadecyl 2-ethyl-2-(phenylsulfanyl)butanoate can be compared with other esters, such as:

Hexadecyl acetate: Similar in structure but lacks the phenylsulfanyl group, resulting in different chemical and biological properties.

Hexadecyl butanoate: Lacks the ethyl and phenylsulfanyl groups, leading to different reactivity and applications.

The presence of the phenylsulfanyl group in this compound makes it unique, providing distinct chemical and biological properties that are not observed in simpler esters .